Cas no 741709-57-9 (ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyridine-2-carboxylate moiety enhances reactivity and selectivity in forming biaryl structures, while the ethyl ester group improves solubility in organic solvents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group offers stability under ambient conditions, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise C-C bond formation is critical. Its compatibility with diverse reaction conditions and functional groups makes it a versatile building block for constructing complex heterocyclic frameworks.
741709-57-9 structure
Product Name:ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
CAS No:741709-57-9
MF:C14H20BNO4
MW:277.12390422821
MDL:MFCD12923436
CID:1031230
PubChem ID:9970710
Update Time:2025-06-07
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolite
- ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinecarboxylic acid ethyl ester
- RL04807
- SB21524
- AK132773
- AX8253696
- 6-(Ethoxycarbonyl)pyridine-3-boronic acid pinacol ester
- ethyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)picolinate
- C76370
- J-521063
- AKOS016845283
- SY286779
- MFCD12923436
- 741709-57-9
- Ethyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Z2044750681
- ethyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate
- EN300-23999259
- DS-7100
- DTXSID00433495
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate; Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- DB-101108
-
- MDL: MFCD12923436
- Inchi: 1S/C14H20BNO4/c1-6-18-12(17)11-8-7-10(9-16-11)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3
- InChI Key: LARSIMPPYZOXGK-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 277.1485383g/mol
- Monoisotopic Mass: 277.1485383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IK370-100mg |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
741709-57-9 | 97% | 100mg |
454CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IK370-1g |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
741709-57-9 | 97% | 1g |
1350.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IK370-250mg |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
741709-57-9 | 97% | 250mg |
889CNY | 2021-05-08 | |
| Chemenu | CM134027-100mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate |
741709-57-9 | 97% | 100mg |
$59 | 2021-08-05 | |
| Chemenu | CM134027-250mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate |
741709-57-9 | 97% | 250mg |
$109 | 2021-08-05 | |
| Chemenu | CM134027-1g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate |
741709-57-9 | 97% | 1g |
$276 | 2021-08-05 | |
| Chemenu | CM134027-5g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate |
741709-57-9 | 97% | 5g |
$860 | 2021-08-05 | |
| Chemenu | CM134027-10g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate |
741709-57-9 | 97% | 10g |
$1462 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IK370-200mg |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
741709-57-9 | 97% | 200mg |
336.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IK370-50mg |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate |
741709-57-9 | 97% | 50mg |
121.0CNY | 2021-07-10 |
ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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